Cas no 844882-20-8 (1-(1{H}-imidazol-1-yl)butan-2-amine)

• Product Name: 1-(1{H}-imidazol-1-yl)butan-2-amine
• CAS No: 844882-20-8
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 891786
• PubChem ID: 4912786
• Update Time: 2025-04-19

1-(1{H}-imidazol-1-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Imidazol-1-yl)butan-2-amine
• 1-imidazol-1-ylbutan-2-amine
• CHEMBRDG-BB 4011409
• 1-imidazolylbut-2-ylamine
• 1-(1H-Imidazol-1-yl)-2-butanamine
• AKOS002670499
• DTXSID20406722
• CS-0363251
• 844882-20-8
• SCHEMBL10665556
• AKOS016045211
• 1-(1{H}-imidazol-1-yl)butan-2-amine

• MDL： MFCD05856880
• Inchi： 1S/C7H13N3/c1-2-7(8)5-10-4-3-9-6-10/h3-4,6-7H,2,5,8H2,1H3
• InChI Key： RFXAODSVTNXOQO-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CC(CC)N

Computed Properties

• Exact Mass: 139.11100
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 286.6°C at 760 mmHg
• Flash Point: 127.1°C
• Refractive Index: 1.553
• PSA: 43.84000
• LogP: 1.32070

1-(1{H}-imidazol-1-yl)butan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles